Cas no 5393-55-5 (N-1,3,4-Thiadiazol-2-ylacetamide)

N-1,3,4-Thiadiazol-2-ylacetamide structure
5393-55-5 structure
Product Name:N-1,3,4-Thiadiazol-2-ylacetamide
CAS No:5393-55-5
MF:C4H5N3OS
MW:143.166998624802
CID:1061394
PubChem ID:94839
Update Time:2025-04-20

N-1,3,4-Thiadiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

    • N-1,3,4-Thiadiazol-2-ylacetamide
    • 741883
    • CL 19506 7-5526
    • N-1,3,4-Thiadiazol-2
    • N-(1,3,4-thiadiazol-2-yl)acetamide
    • BAS 00134373
    • DB-298712
    • AKOS000525783
    • X 134
    • BRN 0124968
    • DTXSID20202221
    • 1,4-Thiadiazole, 2-acetamido-
    • UNII-26F2JM0PP8
    • Acetamide, N-1,3,4-thiadiazol-2-yl-
    • NSC4729
    • CL 1950675526
    • ACETAMIDOTHIADIAZOLE [USP IMPURITY]
    • 2-Acetylamino-1,3,4-thiadiazole
    • SCHEMBL564354
    • NSC-4729
    • 5393-55-5
    • Q27254091
    • ACETAZOLAMIDE IMPURITY B [EP IMPURITY]
    • 26F2JM0PP8
    • 4-27-00-08055 (Beilstein Handbook Reference)
    • 2-Acetamido-1,3,4-thiadiazole
    • BDBM50331836
    • CHEMBL1288808
    • 5-acetamido-1,3,4-thiadiazole
    • NSC 4729
    • CS-0277457
    • 1,3,4-Thiadiazole, 2-acetamido-
    • Z56871630
    • N-(1,3,4-Thiadiazol-2-yl)acetamide; Acetazolamide Imp. B (EP); Acetazolamide Impurity B
    • STL199110
    • MDL: MFCD00500775
    • Inchi: 1S/C4H5N3OS/c1-3(8)6-4-7-5-2-9-4/h2H,1H3,(H,6,7,8)
    • InChI Key: YOGFGFKRNRQDMF-UHFFFAOYSA-N
    • SMILES: S1C=NN=C1NC(C)=O

Computed Properties

  • Exact Mass: 143.01500
  • Monoisotopic Mass: 143.015332
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.1
  • XLogP3: -0.1

Experimental Properties

  • Density: 1.454
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.631
  • PSA: 83.12000
  • LogP: 0.56950

N-1,3,4-Thiadiazol-2-ylacetamide Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

N-1,3,4-Thiadiazol-2-ylacetamide Pricemore >>

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N-1,3,4-Thiadiazol-2-ylacetamide Production Method

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